Cas no 1781342-95-7 (tert-butyl N-(9-oxo-3-bicyclo[3.3.1]nonanyl)carbamate)

• Product Name: tert-butyl N-(9-oxo-3-bicyclo[3.3.1]nonanyl)carbamate
• CAS No: 1781342-95-7
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 4613637
• Update Time: 2025-06-15

tert-butyl N-(9-oxo-3-bicyclo[3.3.1]nonanyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{9-oxobicyclo[3.3.1]nonan-3-yl}carbamate
• tert-butyl N-(9-oxo-3-bicyclo[3.3.1]nonanyl)carbamate

• Inchi： 1S/C14H23NO3/c1-14(2,3)18-13(17)15-11-7-9-5-4-6-10(8-11)12(9)16/h9-11H,4-8H2,1-3H3,(H,15,17)
• InChI Key： MHGWZMBGGLQNFX-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CC2C(=O)C(CCC2)C1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 385.0±31.0 °C at 760 mmHg
• Flash Point: 186.6±24.8 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

tert-butyl N-(9-oxo-3-bicyclo[3.3.1]nonanyl)carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(9-oxo-3-bicyclo[3.3.1]nonanyl)carbamate

Introduction to Tert-butyl N-(9-oxo-3-bicyclo[3.3.1]nonanyl)carbamate (CAS No. 1781342-95-7)

Tert-butyl N-(9-oxo-3-bicyclo[3.3.1]nonanyl)carbamate, identified by its Chemical Abstracts Service (CAS) number 1781342-95-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development, particularly as intermediates in the synthesis of bioactive molecules. The structural framework of this compound incorporates a bicyclo[3.3.1]nonanyl moiety, a cyclic structure that contributes to its unique physicochemical properties and biological interactions.

The tert-butyl group attached to the carbamate moiety enhances the stability and reactivity of the compound, making it a valuable precursor in synthetic chemistry. The presence of the 9-oxo-3-bicyclo[3.3.1]nonanyl segment introduces a rigid, three-membered ring system that can influence both the conformational flexibility and the electronic distribution within the molecule. These structural features are critical in determining its potential biological activity and its role in pharmaceutical applications.

In recent years, there has been growing interest in exploring the pharmacological potential of carbamates derived from complex cyclic structures. The bicyclo[3.3.1]nonanyl scaffold, in particular, has been studied for its ability to modulate various biological pathways due to its unique spatial arrangement and steric hindrance effects. Research has indicated that such compounds may exhibit inhibitory properties against certain enzymes and receptors, making them promising candidates for therapeutic intervention.

One of the most compelling aspects of Tert-butyl N-(9-oxo-3-bicyclo[3.3.1]nonanyl)carbamate is its potential as a tool compound in drug discovery pipelines. Its structural complexity allows for modifications at multiple sites, enabling chemists to fine-tune its properties for specific biological targets. For instance, derivatives of this compound have been investigated for their interactions with proteases and kinases, which are key players in numerous disease mechanisms, including cancer and inflammatory disorders.

The synthesis of this compound involves multi-step organic transformations, including cyclization reactions and carbamate formation under controlled conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantioselectivity, ensuring the purity required for preclinical studies.

Recent advancements in computational chemistry have further enhanced the understanding of how Tert-butyl N-(9-oxo-3-bicyclo[3.3.1]nonanyl)carbamate interacts with biological targets at the molecular level. Molecular docking studies have revealed potential binding affinities with enzymes involved in metabolic pathways, suggesting its utility as an inhibitor or modulator in therapeutic contexts. Additionally, quantum mechanical calculations have provided insights into the electronic structure of the compound, which is crucial for predicting its reactivity and stability.

The pharmacokinetic profile of Tert-butyl N-(9-oxo-3-bicyclo[3.3.1]nonanyl)carbamate is another area of active investigation. Researchers are exploring how modifications to its structure can influence absorption, distribution, metabolism, and excretion (ADME) properties, which are critical factors in determining drug efficacy and safety. Preclinical studies have begun to assess its bioavailability and pharmacokinetic behavior in animal models, providing valuable data for further development.

In conclusion,Tert-butyl N-(9-oxo-3-bicyclo[3.3.1]nonanyl)carbamate (CAS No. 1781342-95-7) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features and demonstrated biological relevance make it a valuable asset for scientists exploring new therapeutic strategies across various disease areas.